3-methyl-N'-(1H-pyrrol-2-ylmethylene)benzohydrazide

• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26g/mol
• IUPAC Name: 3-methyl-N-[(E)-1H-pyrrol-2-ylmethylideneamino]benzamide
• InChI: InChI=1S/C13H13N3O/c1-10-4-2-5-11(8-10)13(17)16-15-9-12-6-3-7-14-12/h2-9,14H,1H3,(H,16,17)/b15-9+
• InChI Key: CTNHJYTWFQEUQJ-OQLLNIDSSA-N
• SMILES: CC1=CC(=CC=C1)C(=O)NN=CC2=CC=CN2

Description

3-methyl-N'-(2-pyrrolylidenemethyl)benzohydrazide is a member of benzoic acids.

Scientific Research Applications

Spectroscopy and Dynamic Properties

• 3-Methyl-N'-(1H-pyrrol-2-ylmethylene)benzohydrazide and its derivatives exhibit configurational dynamics and E/Z isomerization induced by ultraviolet radiation. The photoisomerization process was followed by 1D 1H NMR. Such dynamic properties are significant for their potential use in molecular machines and electronic devices (Gordillo et al., 2016).

Structural Characterization

• The structural characterization of derivatives of this compound was conducted using X-ray diffraction, FT-IR, FT-Raman, and UV–Visible spectra. These studies provide a deeper understanding of their molecular structure and potential applications (Babu et al., 2014).

Biological Activity

• Compounds derived from this compound were studied for their in vitro cytotoxic activity against human leukemia cells and antimicrobial activity against bacteria and yeasts. These findings suggest potential pharmaceutical applications (Asegbeloyin et al., 2014).

Light-Induced Isomerization in Organogels

• A multiresponsive organogel derived from (E)-N'-(anthracene-10-ylmethylene)-3,4,5-tris(dodecyloxy)benzohydrazide showed light-induced E-Z isomerization, indicating potential applications in smart materials and sensors (Mondal et al., 2015).

Photoluminescence Quantum Yields

• Two zinc(II) complexes derived from 4-fluoro-N'-(pyridin-2-ylmethylene)benzohydrazide and related ligands exhibited intense blue fluorescence in solid state due to aggregation-induced emission. These complexes are promising as fluorophore dopants for blue emissive layers in optoelectronic devices (Diana et al., 2019).

Spin Crossover Properties

• A family of iron(II) spin-crossover compounds with N₄O₂ coordination sphere, including N'-((pyridin-2-yl)methylene)benzohydrazide derivatives, was synthesized. These compounds exhibited various spin crossover properties and photoconversion effects, making them relevant in material science for sensors and switches (Zhang et al., 2010).